Cas no 71889-74-2 (1-methyl-1H-indole-5-carboximidamide)

1-Methyl-1H-indole-5-carboximidamide is a heterocyclic organic compound featuring an indole core substituted with a methyl group at the 1-position and a carboximidamide functional group at the 5-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for the development of bioactive molecules. The carboximidamide moiety enhances reactivity, enabling participation in condensation and cyclization reactions. Its well-defined molecular framework ensures consistent performance in derivatization studies. The compound is typically handled under controlled conditions due to its sensitivity, and purity is critical for reproducibility in research applications.

1-methyl-1H-indole-5-carboximidamide structure

71889-74-2 structure

Product Name:1-methyl-1H-indole-5-carboximidamide

CAS No:71889-74-2

MF:C₁₀H₁₁N₃

MW:173.214441537857

CID:1751930

PubChem ID:18545754

Update Time:2025-06-10

1-methyl-1H-indole-5-carboximidamide Chemical and Physical Properties

Names and Identifiers

- 1H-Indole-5-carboximidamide, 1-methyl-
- 1-methyl-1H-indole-5-carboximidamide
- BDBM50027300
- EN300-1826407
- 1-Methyl-1H-indole-5-carboxamidine
- 71889-74-2
- CHEMBL101878
- DTXSID501291433
- SCHEMBL1817590
- Inchi： 1S/C10H11N3/c1-13-5-4-7-6-8(10(11)12)2-3-9(7)13/h2-6H,1H3,(H3,11,12)
- InChI Key： WYRBSQXVDKVTEQ-UHFFFAOYSA-N
- SMILES： N1(C)C=CC2C=C(C(=N)N)C=CC1=2

Computed Properties

Exact Mass: 173.09543
Monoisotopic Mass: 173.095297364g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 214
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 54.8Å²

Experimental Properties

PSA: 54.8

1-methyl-1H-indole-5-carboximidamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1826407-1g	1-methyl-1H-indole-5-carboximidamide	71889-74-2	1g	$986.0	2023-09-19
Enamine	EN300-1826407-5g	1-methyl-1H-indole-5-carboximidamide	71889-74-2	5g	$2858.0	2023-09-19
Enamine	EN300-1826407-10g	1-methyl-1H-indole-5-carboximidamide	71889-74-2	10g	$4236.0	2023-09-19
Enamine	EN300-1826407-0.05g	1-methyl-1H-indole-5-carboximidamide	71889-74-2	0.05g	$827.0	2023-09-19
Enamine	EN300-1826407-0.1g	1-methyl-1H-indole-5-carboximidamide	71889-74-2	0.1g	$867.0	2023-09-19
Enamine	EN300-1826407-0.25g	1-methyl-1H-indole-5-carboximidamide	71889-74-2	0.25g	$906.0	2023-09-19
Enamine	EN300-1826407-0.5g	1-methyl-1H-indole-5-carboximidamide	71889-74-2	0.5g	$946.0	2023-09-19
Enamine	EN300-1826407-1.0g	1-methyl-1H-indole-5-carboximidamide	71889-74-2	1g	$986.0	2023-06-03
Enamine	EN300-1826407-2.5g	1-methyl-1H-indole-5-carboximidamide	71889-74-2	2.5g	$1931.0	2023-09-19
Enamine	EN300-1826407-5.0g	1-methyl-1H-indole-5-carboximidamide	71889-74-2	5g	$2858.0	2023-06-03